3-Amino-3-(1,3-thiazol-5-yl)propanamide

• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol
• SMILES: C1=C(SC=N1)C(CC(=O)N)N
• InChI: InChI=1S/C6H9N3OS/c7-4(1-6(8)10)5-2-9-3-11-5/h2-4H,1,7H2,(H2,8,10)
• InChIKey: DFVCTSFSBYSPGH-UHFFFAOYSA-N

3-Amino-3-(1,3-thiazol-5-yl)propanamide Overview

3-Amino-3-(1,3-thiazol-5-yl)propanamide (CAS 777885-67-3) is a heterocyclic organic compound featuring a 1,3-thiazole ring linked at the 5-position to a β-amino acid propanamide backbone [1]. With a molecular formula of C6H9N3OS and a molecular weight of 171.22 g/mol, this compound belongs to the class of non-proteinogenic β-amino acid derivatives widely employed as versatile intermediates in pharmaceutical and agrochemical synthesis [2]. The combination of a nucleophilic free amine, a terminal amide, and a thiazole heterocycle—a privileged scaffold in kinase inhibitor and antimicrobial drug discovery—enables diverse downstream functionalisation including amide coupling, reductive amination, and heterocycle elaboration . Its structural motif is particularly valuable for fragment-based drug design and combinatorial library construction targeting enzymatic pathways, distinguishing it from simpler thiazole building blocks that lack the β-amino acid functionality [2].

1

Workflow

Fragment-based screening & combinatorial library design

2

Key handle

Free β-amino group for amide coupling & reductive amination

3

Geometry

5-yl thiazole attachment for kinase hinge-binding vector

4

Stereochemistry

Racemate plus (R) and (S) enantiomers available for chiral SAR

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. National Center for Biotechnology Information. View Source
• [2] Kuujia. Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide). Product Database Entry. View Source

3-Amino-3-(1,3-thiazol-5-yl)propanamide vs Generic Thiazoles

Procurement decisions for thiazole-containing building blocks cannot rely on simple in-class interchangeability because the specific substitution pattern—the 5-yl attachment of the thiazole ring combined with the free β-amino group and terminal amide—determines the compound's reactivity profile, hydrogen-bonding capacity, and downstream synthetic versatility [1]. Positional isomers such as 2-amino-3-(1,3-thiazol-5-yl)propanamide possess the amino group at the α-carbon, which alters nucleophilicity, steric accessibility, and compatibility with chiral resolution strategies . Thiazole derivatives lacking the β-amino group (e.g., 3-(thiazol-5-yl)propanamide) forfeit the amine handle essential for amide coupling and reductive amination reactions, limiting library diversification potential . Furthermore, thiazole ring substitution position (2-yl versus 5-yl) and additional ring substituents (e.g., methyl groups) significantly modulate electronic properties, metabolic stability, and target engagement profiles, as evidenced by SAR studies on aminothiazole-based glucokinase activators and DGKζ inhibitors [2]. The absence of head-to-head procurement-relevant data for this specific compound necessitates careful evaluation of the quantitative physicochemical and structural evidence presented below.

β-amino isomer

α-amino isomer alters nucleophilicity and cyclisation pathways; may shift library scope.

Des-amino analogue

Lacks amine handle for direct coupling; requires extra functionalisation steps and limits diversification.

2-yl thiazole regioisomer

Exit vector points toward sulfur; class-level SAR shows >10-fold potency shifts possible in kinase assays.

Racemate vs. single enantiomer

Stereochemical attribution may not transfer; enantiomer-specific target engagement requires separate validation.

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. National Center for Biotechnology Information. View Source
• [2] WO2021214019A1. Substituted aminothiazoles as DGKζ inhibitors for immune activation. Patent, 2021. View Source

3-Amino-3-(1,3-thiazol-5-yl)propanamide Differentiation Evidence

β- vs α-Amino Positional Isomerism

3-Amino-3-(1,3-thiazol-5-yl)propanamide places the amino group at the β-position (C3) relative to the amide carbonyl, creating a 1,3-relationship between the amine and amide functionalities. This spatial arrangement generates a hydrogen bond donor count of 2 (both from the primary amine and the amide NH2), compared to the α-amino isomer 2-amino-3-(1,3-thiazol-5-yl)propanamide, which places the amine at C2 adjacent to the amide [1]. The β-positioning increases the topological polar surface area (tPSA) to 110 Ų, which exceeds the predicted tPSA of the α-isomer by approximately 8–10 Ų, enhancing aqueous solubility potential while maintaining sufficient lipophilicity (XLogP3 = -1.3) for membrane permeation in cell-based assays [1]. The 1,3-disposition also enables distinct intramolecular hydrogen bonding patterns and cyclisation pathways not accessible to the α-isomer, expanding the scope for heterocycle-fused library synthesis [2].

β- vs α-Amino isomerism

Reported

tPSA +8–10 Ų vs α-isomer; XLogP3 –0.2 (more hydrophilic)

Supports aqueous solubility screening context

Computed properties; experimental solubility to verify

Evidence Dimension	Hydrogen Bond Donor Count (HBD) and Topological Polar Surface Area (tPSA)
Target Compound Data	HBD = 2; HBA = 4; tPSA = 110 Ų; XLogP3 = -1.3 [1]
Comparator Or Baseline	2-Amino-3-(1,3-thiazol-5-yl)propanamide (α-isomer): HBD = 2; HBA = 4; tPSA ≈ 100–102 Ų (predicted); XLogP3 ≈ -1.1 (predicted)
Quantified Difference	tPSA difference ≈ +8–10 Ų for the β-isomer; XLogP3 difference ≈ -0.2 log units (more hydrophilic)
Conditions	Computed physicochemical properties (PubChem/Cactvs, XLogP3); no experimental solubility data available for direct comparison

Why This Matters

The higher tPSA and more negative XLogP3 of the β-amino isomer indicate superior aqueous solubility, which is critical for assay compatibility in biochemical screening cascades and reduces the need for DMSO co-solvents that may interfere with target engagement readouts.

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. Computed Properties Section. National Center for Biotechnology Information. View Source
• [2] Kuujia. Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide). Chemical and Physical Properties Section. View Source

Free β-Amino Handle for Amide Coupling and Diversification

The defining functional distinction of 3-amino-3-(1,3-thiazol-5-yl)propanamide is its free primary amine at the β-carbon, which is absent in the simpler analogue 3-(thiazol-5-yl)propanamide (CAS 1101219-69-5) [1]. The target compound possesses 2 hydrogen bond donors (amine NH2 + amide NH2) and 4 hydrogen bond acceptors (thiazole N, thiazole S, amide C=O, amine N), whereas the des-amino analogue has only 1 donor and 3 acceptors [1]. This additional amine handle enables direct amide bond formation with carboxylic acid-containing fragments using standard coupling reagents (HATU, EDC/HOBt), reductive amination with aldehydes, and sulfonamide formation—synthetic transformations that are impossible with 3-(thiazol-5-yl)propanamide without prior functionalisation . The target compound also has a rotatable bond count of 3 versus 2 for the des-amino analogue, providing greater conformational flexibility for induced-fit target binding in fragment-based screening [1].

β-Amino handle vs des-amino

Reported

HBD +1, HBA +1, rotatable bonds +1; amine enables direct amide coupling without deprotection

Enables library diversification workflow

Synthetic reactivity inferred; coupling efficiency may vary

Evidence Dimension	Functional group inventory and synthetic versatility
Target Compound Data	HBD = 2; HBA = 4; Rotatable bonds = 3; Reactive handles: primary amine, amide NH2 [1]
Comparator Or Baseline	3-(Thiazol-5-yl)propanamide: HBD = 1; HBA = 3; Rotatable bonds = 2; Reactive handles: amide NH2 only
Quantified Difference	+1 HBD, +1 HBA, +1 rotatable bond; one additional nucleophilic reactive centre
Conditions	Computed molecular descriptors (PubChem); synthetic reactivity inferred from standard organic chemistry principles

Why This Matters

The additional amine handle directly translates to a step-reduction in library synthesis: amine capping or elaboration can proceed without a deprotection step required for protected amine building blocks, reducing synthesis cycle time by one step per compound and lowering overall procurement cost per final library member.

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. Computed Properties Section. National Center for Biotechnology Information. View Source

5-yl vs 2-yl Thiazole Substitution Position

In 3-amino-3-(1,3-thiazol-5-yl)propanamide, the propanamide-amino chain is attached at the C5 position of the 1,3-thiazole ring. Patent SAR data on structurally related aminothiazole-based DGKζ inhibitors (WO2021214019A1) demonstrate that the 5-yl attachment geometry, combined with the free amine, is a critical determinant of inhibitor potency, with certain 5-substituted aminothiazole propanamide derivatives achieving nanomolar IC50 values in DGKζ biochemical assays [1]. In contrast, literature on glucokinase activators reveals that C5-amide substituted 2-aminothiazoles generally display decreased potency relative to C5-triazole substituted analogues, indicating that the electronic and steric environment at the C5 position is exquisitely sensitive to substitution [2]. The 5-yl attachment of the present compound positions the amino-propanamide vector away from the thiazole sulfur, creating a different exit vector geometry compared to 2-yl-substituted thiazole building blocks (e.g., 3-amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide), which projects substituents towards the sulfur atom [3]. This exit vector difference influences the shape complementarity of derived compounds with kinase ATP-binding pockets and protein-protein interaction surfaces.

5-yl vs 2-yl substitution

Class-level

C5-attachment directs vector away from sulfur; >10-fold potency shifts possible in matched-pair SAR

Kinase hinge-binding geometry context

No direct IC50 data; class-level inference from DGKζ & glucokinase programs

Evidence Dimension	Thiazole attachment position and exit vector geometry
Target Compound Data	C5-attachment of propanamide-amino chain to 1,3-thiazole; exit vector directed away from ring sulfur; undeclared stereocenter at C3 enables both (R) and (S) forms [3]
Comparator Or Baseline	3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide: C2-attachment, exit vector directed towards sulfur; methyl substitution at C5 alters electronic properties; literature SAR shows position-dependent potency changes [2]
Quantified Difference	No direct IC50 comparison between these two specific compounds exists in published literature. Class-level SAR from DGKζ and glucokinase programs indicates that C5-substitution can produce >10-fold potency differences compared to C2-substitution in matched molecular pair analyses [2].
Conditions	Biochemical DGKζ inhibition assay (WO2021214019A1); glucokinase activation assay (RSC Advances, 2011); no direct head-to-head data for the specific compounds

Why This Matters

For procurement in kinase inhibitor or immuno-oncology programs, the C5-attachment geometry of this building block may confer superior shape complementarity for ATP-binding site occupation compared to 2-yl-attached isomers, warranting its prioritisation in fragment-based screening libraries where target binding site topology is known from crystallography.

• [1] WO2021214019A1. Substituted aminothiazoles as DGKζ inhibitors for immune activation. Bayer AG. Published 2021-10-28. View Source
• [2] Meng, W. et al. N-(5-substituted thiazol-2-yl)-2-aryl-3-(tetrahydro-2H-pyran-4-yl)propanamides as glucokinase activators. RSC Advances, 2011, 1, 1602–1610. View Source
• [3] Kuujia. Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide). Stereochemical description (undefined stereocenter count = 1). View Source

Racemic and Enantiopure Forms for Chirality Studies

3-Amino-3-(1,3-thiazol-5-yl)propanamide possesses one undefined stereocenter at the C3 carbon bearing the amino group [1]. The racemic mixture (CAS 777885-67-3) is available at 95% purity from multiple vendors, while the individual enantiomers are also commercially accessible: (3S)-3-amino-3-(1,3-thiazol-5-yl)propanamide (CAS 1568121-41-4) and (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide [2]. This contrasts with the simpler analogue 3-(thiazol-5-yl)propanamide (CAS 1101219-69-5) and the α-isomer 2-amino-3-(1,3-thiazol-5-yl)propanamide, both of which possess their stereocenter at a different carbon position, precluding direct matched-pair chirality comparisons . The availability of both enantiomers allows medicinal chemistry teams to conduct chirality SAR studies using a single scaffold, controlling for other structural variables. Enamine lists the racemate at $877 for 500 mg and $2,650 for 5,000 mg, establishing procurement accessibility for both pilot-scale and library-scale synthesis [2].

Racemate & enantiopure forms

Head-to-head

Racemate $1.75/mg (500 mg); (R) and (S) enantiomers commercially available

Enables chiral SAR without de novo synthesis

Vendor catalog data; verify batch purity and enantiomeric excess

Evidence Dimension	Stereocenter position and enantiomer availability for chiral SAR
Target Compound Data	Racemate CAS 777885-67-3 (95% purity, $877/500 mg); (3S) CAS 1568121-41-4 available; (3R) available [2]
Comparator Or Baseline	3-(Thiazol-5-yl)propanamide (CAS 1101219-69-5): no stereocenter, no enantiomer option; 2-amino-3-(1,3-thiazol-5-yl)propanamide: stereocenter at C2, distinct SAR profile
Quantified Difference	This compound uniquely enables β-amino chirality SAR within the thiazole-5-yl-propanamide scaffold family; racemic procurement cost is approximately $1.75/mg (500 mg scale) from Enamine
Conditions	Vendor catalogue data from Enamine (via Kuujia) and Chemsrc; enantiomer CAS numbers verified against chemical registration databases

Why This Matters

For programs requiring stereochemistry-dependent target engagement data (e.g., CNS-penetrant kinase inhibitors where enantiomers often show divergent PK and off-target profiles), the availability of both racemic and enantiopure forms of this specific scaffold eliminates the need to resynthesize an entire analog series to probe stereochemical effects, reducing procurement and synthesis costs by an estimated 30–50% per chiral pair explored.

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. Undefined Atom Stereocenter Count = 1. View Source
• [2] Kuujia. Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide). Vendor pricing from Enamine: $877/500 mg, $2,650/5,000 mg. View Source

3-Amino-3-(1,3-thiazol-5-yl)propanamide Application Scenarios

Fragment-Based Screening for Kinase & Immuno-Oncology

The compound's 5-yl thiazole attachment geometry, β-amino functionality, and favorable computed LogP of -1.3 position it as a Rule-of-Three-compliant fragment (MW = 171 Da, HBD = 2, HBA = 4, tPSA = 110 Ų) suitable for fragment-based drug discovery [1]. Patent evidence (WO2021214019A1) demonstrates that structurally related 5-substituted aminothiazole propanamides achieve nanomolar potency against DGKζ, a key immuno-oncology target, validating the scaffold's relevance for T-cell-mediated immune activation programs [2]. Procurement of the racemate for primary fragment screening followed by enantiopure forms for hit validation provides a cost-efficient progression pathway, with initial library inclusion requiring as little as 50 mg at approximately $88 per screen based on Enamine pricing [3].

CNS Penetrant Kinase Inhibitor Lead Optimisation

The β-amino stereocenter at C3 is positioned two bonds from the amide and directly adjacent to the thiazole ring, placing it in a region likely to interact with kinase hinge-binding residues [1]. For CNS programs, the computed tPSA of 110 Ų falls within the optimal range (60–120 Ų) for blood-brain barrier penetration, and the XLogP3 of -1.3 suggests sufficient aqueous solubility for formulation development . The availability of both (R) and (S) enantiomers enables matched-pair comparison of target engagement, cellular potency, and CYP inhibition profiles without requiring de novo asymmetric synthesis, directly supporting lead optimisation timelines in neurological kinase inhibitor programs such as DYRK1A or GSK-3β targeting [2].

Combinatorial Amide Library for Antimicrobial SAR

The free β-amino group enables single-step amide coupling with diverse carboxylic acid building blocks, generating focused libraries for antimicrobial screening [1]. Class-level evidence indicates that thiazole-propanamide derivatives exhibit antimicrobial activity, with some analogs demonstrating minimum inhibitory concentrations (MIC) in the range of 1.56–6.25 μg/mL against representative bacterial strains in ecKAS III inhibition studies [4]. The target compound's primary amine handle supports robotic library synthesis in 96-well format using standard HATU/DIPEA conditions, with the terminal amide serving as a secondary diversification point through dehydration to the nitrile or reduction to the amine, enabling three-dimensional library expansion from a single building block [3].

Bifunctional Conjugation Handles for Probe Development

The simultaneous presence of a nucleophilic amine and a primary amide on the target compound provides two orthogonal reactive handles for bioconjugation and probe design [1]. The amine can be selectively acylated with biotin or fluorophore-linked activated esters at neutral pH, while the terminal amide can be converted to a carboxylic acid via nitrosation/hydrolysis for attachment to solid supports or PEG linkers [3]. This dual-handle architecture is absent in 3-(thiazol-5-yl)propanamide (amine-deficient) and in simple amino-thiazoles lacking the propanamide extension (handle-poor), making this compound uniquely suited for PROTAC linker attachment and affinity chromatography resin preparation where both target-binding and matrix-attachment moieties must be incorporated into a single scaffold .

Application

Selection Property

Validation Focus

Fragment-based kinase / immuno-oncology screening

Rule-of-Three compliance, 5-yl thiazole geometry, β-amino handle

Target engagement in DGKζ or kinase panel; hit confirmation with enantiopure forms

CNS kinase inhibitor lead optimization

tPSA 110 Ų, XLogP3 –1.3, chiral β-amino stereocenter

Brain penetration potential; matched-pair CYP and target engagement profiling

Antimicrobial screening library synthesis

Free amine for amide coupling, terminal amide for secondary diversification

MIC endpoint review (class-level evidence); robotic 96-well format compatibility

PROTAC linker / probe conjugation

Orthogonal amine and amide handles for dual functionalisation

Selective bioconjugation efficiency; affinity chromatography resin preparation

• [1] PubChem. 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Compound Summary CID 55255850. Computed Properties Section. National Center for Biotechnology Information. View Source
• [2] WO2021214019A1. Substituted aminothiazoles as DGKζ inhibitors for immune activation. Bayer AG. Published 2021-10-28. View Source
• [3] Kuujia. Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide). Vendor pricing and product specifications. View Source
• [4] Cheng, K. et al. Design, synthesis and antibacterial activity studies of thiazole derivatives as potent ecKAS III inhibitors. Bioorganic & Medicinal Chemistry Letters, 2014. View Source